![molecular formula C21H15BrClN3O2S B300763 N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide](/img/structure/B300763.png)
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide
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Overview
Description
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide, also known as BTA-EG6, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer therapy.
Mechanism of Action
The mechanism of action of N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide involves the inhibition of the proteasome, a cellular complex responsible for degrading unwanted proteins. By inhibiting the proteasome, this compound disrupts the normal functioning of cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile in normal cells and tissues, indicating its potential as a safe and effective cancer therapy agent. Additionally, this compound has been shown to have anti-inflammatory effects, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has several advantages for lab experiments, including its high selectivity for cancer cells, low toxicity profile, and ability to induce apoptosis. However, this compound is also limited by its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
Future research on N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide should focus on optimizing its synthesis and improving its solubility in water to enhance its efficacy as a cancer therapy agent. Additionally, further studies are needed to investigate the potential of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other diseases beyond cancer.
Synthesis Methods
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide can be synthesized through a multi-step process involving the reaction of 4-bromobenzoyl chloride with thiosemicarbazide to form 4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl)-thiosemicarbazide. This intermediate is then reacted with 3-chlorobenzoyl chloride to form this compound.
Scientific Research Applications
N-[4-({[(4-bromobenzoyl)amino]carbothioyl}amino)phenyl]-3-chlorobenzamide has been extensively studied for its potential as a cancer therapy agent. It has been shown to selectively target cancer cells and induce apoptosis, or programmed cell death, in a variety of cancer cell lines. This compound has also been shown to inhibit the growth of tumors in mouse models of breast cancer and melanoma.
properties
Molecular Formula |
C21H15BrClN3O2S |
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Molecular Weight |
488.8 g/mol |
IUPAC Name |
N-[4-[(4-bromobenzoyl)carbamothioylamino]phenyl]-3-chlorobenzamide |
InChI |
InChI=1S/C21H15BrClN3O2S/c22-15-6-4-13(5-7-15)19(27)26-21(29)25-18-10-8-17(9-11-18)24-20(28)14-2-1-3-16(23)12-14/h1-12H,(H,24,28)(H2,25,26,27,29) |
InChI Key |
DDGCAVBTFCYYOK-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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